Cas no 42771-79-9 (4-Acetyl-2-fluorobiphenyl)

• Product Name: 4-Acetyl-2-fluorobiphenyl
• CAS No: 42771-79-9
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• MDL: MFCD00127698
• CID: 330067
• PubChem ID: 6451918
• Update Time: 2025-06-14

4-Acetyl-2-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro(1,1-biphenyl)-4-yl)ethan-1-one
• 1-(2-Fluoro-1,1'-biphenyl-4-yl)ethanone
• 4-Acetyl-2-fluorobiphenyl
• 1-(2-fluorobiphenyl-4-yl)ethanone
• 1-[2-fluoro(1,1'-biphenyl)-4-yl]ethan-1-one
• 1-acetyl-3-fluoro-4-phenylbenzene
• 3-fluoro-4-phenyl acetophenone
• 4-Acetyl-2-fluorbiphenyl
• EINECS 255-935-9
• 1-(2-Fluoro(1,1'-biphenyl)-4-yl)ethanone
• 1-(2-Fluoro[1,1'-biphenyl]-4-yl)ethanone
• FLURBIPROFEN IMPURITY D [EP IMPURITY]
• 4-acetyl-2-fluoro-biphenyl
• 4-acetyl 2-fluorobiphenyl
• SCHEMBL10269902
• 1-(2-fluoro[1,1'-biphenyl]-4-yl)ethan-1-one
• DTXSID00195425
• MFCD00127698
• I12077
• 1P-803
• NS00059137
• 42771-79-9
• 1-(2-Fluoro-[1,1'-biphenyl]-4-yl)ethanone
• BCP33193
• benzyl?3-hydroxyazetidine-1-carboxylate
• 1-(2-Fluoro-biphenyl-4-yl)-ethanone
• UNII-KYS31UY2IQ
• ZLKQQDFLPVWFDT-UHFFFAOYSA-N
• CS-0159357
• 1-(2-Fluoro-[1,1'-biphenyl]-4-yl)ethan-1-one
• 3'-Fluoro-4'-phenylacetophenone
• KYS31UY2IQ
• AKOS022506279
• 1-(2-Fluoro(1,1'-biphenyl)-4-yl)ethan-1-one
• Flurbiprofen Impurity D
• 1-(3-fluoro-4-phenylphenyl)ethanone
• 4-Acetyl-2-fluorobiphenyl;3-Fluoro-4-phenyl acetophenone
• Ethanone, 1-(2-fluoro(1,1'-biphenyl)-4-yl)-
• AMY17424
• Q27282507
• 1-{2-fluoro-[1,1'-biphenyl]-4-yl}ethan-1-one
• 1-(2-Fluoro-biphenyl-4-yl)ethanone
• DB-283472
• 1-(3-fluoro-4-phenylphenyl)ethan-1-one
• Ethanone, 1-(2-fluoro[1,1'-biphenyl]-4-yl)- (9CI); 3'-Fluoro-4'-phenylacetophenone; 4-Acetyl-2-fluorobiphenyl; 1-(2-Fluorobiphenyl-4-yl)ethanone; Flurbiprofen Impurity D
• 1-(2-Fluoro-[1,1''-biphenyl]-4-yl)ethanone

• MDL： MFCD00127698
• Inchi： 1S/C14H11FO/c1-10(16)12-7-8-13(14(15)9-12)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ZLKQQDFLPVWFDT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.07900
• Monoisotopic Mass: 214.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94-95 ºC
• Boiling Point: 321.8°Cat760mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.552
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.69530

4-Acetyl-2-fluorobiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 4-Acetyl-2-fluorobiphenyl

Comprehensive Overview of 4-Acetyl-2-fluorobiphenyl (CAS No. 42771-79-9): Properties, Applications, and Industry Insights

4-Acetyl-2-fluorobiphenyl (CAS No. 42771-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated biphenyl derivative features an acetyl group at the 4-position and a fluorine atom at the 2-position, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C14H11FO, combines aromatic stability with reactive functional groups, enabling diverse applications in drug discovery and advanced material development.

In recent years, the demand for fluorinated organic compounds like 4-Acetyl-2-fluorobiphenyl has surged due to their unique physicochemical properties. The introduction of fluorine atoms often enhances metabolic stability, bioavailability, and membrane permeability in bioactive molecules—a key reason why approximately 30% of newly approved pharmaceuticals contain fluorine. Researchers frequently search for "fluorobiphenyl synthesis methods" or "acetylbiphenyl applications," reflecting growing interest in this chemical space.

The compound's crystalline solid form (typically white to off-white powder) and moderate solubility in organic solvents make it particularly useful in controlled reactions. Analytical data shows a melting point range of 92-95°C and characteristic IR absorption bands at 1685 cm^-1 (C=O stretch) and 1220 cm^-1 (C-F stretch), which are crucial for quality control. These properties align with trending searches for "fluorobiphenyl characterization techniques" and "acetylphenyl spectral analysis," indicating strong academic and industrial interest.

From a synthetic perspective, 4-Acetyl-2-fluorobiphenyl serves as a versatile building block. Common routes involve Suzuki-Miyaura cross-coupling between 2-fluorophenylboronic acid and 4-bromoacetophenone, or Friedel-Crafts acylation of 2-fluorobiphenyl. Such methods respond to frequent queries about "biphenyl derivative synthesis" and "fluorinated ketone preparation." The compound's electron-deficient aromatic system also makes it suitable for palladium-catalyzed reactions, a hot topic in green chemistry discussions.

In pharmaceutical contexts, this compound's biphenyl scaffold is prized for mimicking biaryl motifs found in many therapeutics. Recent patent analyses reveal its use in developing kinase inhibitors and GPCR modulators—addressing popular search terms like "fluorinated drug intermediates" and "biphenyl-based pharmaceuticals." Notably, its metabolic resistance (attributed to the 2-fluoro substitution) aligns with current drug design strategies seeking to improve compound half-lives.

Material scientists value 4-Acetyl-2-fluorobiphenyl for creating liquid crystal compounds and organic semiconductors. The fluorine atom induces dipole moments that influence molecular packing, relevant to OLED and photovoltaic research—topics frequently searched alongside "fluorinated organic electronics." Its thermal stability (decomposition >250°C) further supports applications in high-performance polymers, answering industry needs for heat-resistant materials.

Quality specifications for CAS 42771-79-9 typically require ≥97% purity (HPLC), with strict controls on residual solvents and heavy metals. These standards address laboratory concerns about "high-purity fluorobiphenyls" and "pharmaceutical-grade intermediates." Proper storage recommendations (2-8°C in amber glass under inert atmosphere) reflect best practices for preserving the compound's chemoselective reactivity—a consideration often overlooked in academic searches.

Emerging research explores the compound's potential in catalysis and supramolecular chemistry. Its ability to coordinate with transition metals while maintaining aromatic stacking interactions makes it valuable for designing heterogeneous catalysts—an area generating searches like "biphenyl ligand systems." These developments position 4-Acetyl-2-fluorobiphenyl at the intersection of multiple cutting-edge technologies.

Environmental and handling considerations emphasize the compound's classification as non-hazardous under standard conditions, though proper ventilation is recommended during handling. This safety profile contributes to its preference over more reactive intermediates in industrial settings, matching queries about "safe fluorochemical handling." Regulatory compliance information confirms its unrestricted status in most jurisdictions for research purposes.

The market for 4-Acetyl-2-fluorobiphenyl reflects broader trends in fine chemical customization. Suppliers increasingly offer tailored quantities (from gram to kilogram scale) and isotopic labeling (e.g., ¹³C-acetyl variants), responding to demands for "custom fluorinated building blocks." Pricing trends correlate with fluorine source availability, making it a benchmark compound for monitoring organofluorine economics.

Future directions may exploit this compound's potential in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs), where its balanced lipophilicity (clogP ~3.2) and stereoelectronic properties could enable novel therapeutic strategies. Such applications would address trending searches about "next-generation drug modalities" while maintaining relevance to traditional synthetic methodologies.